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Compound of Interest

Compound Name: 4-Nitrochalcone

cat. No.: B191975

Proper disposal of 4-Nitrochalcone is critical for maintaining laboratory safety and ensuring
environmental compliance. This guide provides a comprehensive, step-by-step procedure for
researchers, scientists, and drug development professionals to handle and dispose of 4-
Nitrochalcone waste safely and effectively. The following procedures are based on standard
laboratory chemical waste management protocols and information derived from safety data
sheets.

Immediate Safety and Handling

Before handling 4-Nitrochalcone for disposal, ensure all necessary personal protective
equipment (PPE) is worn. Facilities should be equipped with an eyewash station and a safety
shower.[1]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

o Body Protection: Wear appropriate protective clothing to minimize contact with skin.[1]

**Step-by-Step Disposal Protocol
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The disposal of 4-Nitrochalcone must adhere to institutional guidelines and local, state, and
federal regulations. Never discharge chemical waste to the sewer via sink drains or dispose of
it by evaporation.[2][3]

Step 1: Waste Characterization Chemical waste generators are required to determine if a
discarded chemical is classified as a hazardous waste.[1][4][5] Consult the US EPA guidelines
listed in 40 CFR Parts 261.3 and your state and local hazardous waste regulations for
complete and accurate classification.[1] Unless confirmed to be non-hazardous by your
institution's safety office, all waste chemical solids and liquids should be treated as hazardous
waste.[2]

Step 2: Waste Segregation Store 4-Nitrochalcone waste separately from other chemical waste
streams to prevent accidental mixing of incompatible substances.[6] Specifically, keep it away
from strong oxidizing agents.[1]

Step 3: Proper Containment

o Container Selection: Use a container that is compatible with 4-Nitrochalcone. The original
chemical container is often the best choice for storing waste.[2] The container must be in
good condition, free of leaks, and have a secure screw cap.[6]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name, "4-Nitrochalcone". Include the approximate quantity or concentration.

o Storage: Keep the waste container tightly closed at all times, except when adding waste.[2]
[3] Store it in a designated, well-ventilated "Satellite Accumulation Area" within the laboratory.

[3][6]

Step 4: Arrange for Disposal Once the waste is properly contained and labeled, contact your
institution's Environmental Health and Safety (EHRS) or Office of Clinical and Research Safety
(OCRS) to request a hazardous waste pickup.[2][3] Do not accumulate more than 55 gallons of
hazardous waste or one quart of acutely toxic chemical waste in your Satellite Accumulation
Area.[3]

Step 5: Handling Spills and Contaminated Materials In the event of a spill, use proper personal
protective equipment.[1]
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e Avoid generating dust.[1][7]
e Vacuum or sweep up the spilled material.[1][4]

» Place the collected material and any contaminated items (e.g., absorbent pads, gloves,
weighing paper) into a suitable, sealed container for disposal.[1][4]

o Label the container as hazardous waste and manage it according to the procedures outlined
above.

Chemical and Physical Properties Summary

This table summarizes key quantitative data for 4-Nitrochalcone, which is essential for its safe
handling and proper waste characterization.

Property Value Source
Molecular Formula C15H11NO3 [1][5]
Molecular Weight 253.25 g/mol [8]
Appearance Dark yellow powder/solid [41[5]
Melting Point 158-164 °C [4]

Oral LD50 (Mouse) > 3 g/kg [1][7]
NFPA Health Rating 1 (Slight Hazard) [11[7]
NFPA Flammability Rating 1 (Slight Hazard) [1107]
NFPA Instability Rating 0 (Minimal Hazard) [11[7]

Disposal Workflow

The following diagram illustrates the logical steps and decision-making process for the proper
disposal of 4-Nitrochalcone waste in a laboratory setting.
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Caption: Workflow for the proper disposal of 4-Nitrochalcone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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